Cas no 89829-69-6 (N-Acetyl-D,L-Aspartic Acid 2,3,3-D3)

• Product Name: N-Acetyl-D,L-Aspartic Acid 2,3,3-D3
• CAS No: 89829-69-6
• MF: C₆H₉NO₅
• MW: 178.157847166061
• CID: 720904
• Update Time: 2024-10-26

N-Acetyl-D,L-Aspartic Acid 2,3,3-D3 Chemical and Physical Properties

Names and Identifiers

• Aspartic-2,3,3-d3 acid,N-acetyl- (7CI)
• N-Acetyl-D,L-Aspartic Acid 2,3,3-D3
• N-ACETYL-DL-ASPARTIC-2,3,3-D3 ACID

• Inchi： 1S/C6H9NO5/c1-3(8)7-4(6(11)12)2-5(9)10/h4H,2H2,1H3,(H,7,8)(H,9,10)(H,11,12)/i2D2,4D
• InChI Key： OTCCIMWXFLJLIA-OVLJBECYSA-N
• SMILES： C([2H])(C(=O)O)(NC(=O)C)C([2H])([2H])C(=O)O

Computed Properties

• Exact Mass: 178.067
• Monoisotopic Mass: 178.067
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 104A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives